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Compound of Interest

Compound Name: 4-Ethyl-2,3-dimethyloctane

Cat. No.: B14559399

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Ethyl-2,3-dimethyloctane, a
branched alkane hydrocarbon. Due to the limited availability of published research on this
specific isomer, this document aggregates fundamental chemical data, presents computed
physical properties, and outlines a plausible, general synthetic approach. The guide also
addresses the current understanding of its toxicological profile based on related compounds
and discusses the notable absence of this molecule in biological and drug development
literature. This document serves as a foundational resource for researchers interested in the
properties and potential applications of specific branched alkanes.

Chemical Identity and Structure

4-Ethyl-2,3-dimethyloctane is a saturated hydrocarbon belonging to the alkane family. Its core
structure consists of an eight-carbon (octane) chain with ethyl and methyl substituents.

IUPAC Name: 4-ethyl-2,3-dimethyloctane[1]

CAS Number: 62184-00-3[1][2]

Molecular Formula: C12H26[1]

Canonical SMILES: CCCCC(CC)C(C)C(C)C[1]
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« InChl Key: DCBIYDZULXWXTQ-UHFFFAOYSA-N[1][2]

The structural formula of 4-Ethyl-2,3-dimethyloctane is depicted below:

Physicochemical Properties

Experimental data for 4-Ethyl-2,3-dimethyloctane is scarce in publicly available literature. The
following table summarizes key physicochemical properties, which are primarily
computationally derived from established chemical databases.

Property Value Source
Molecular Weight 170.33 g/mol [1]
Exact Mass 170.203450829 Da [1]
LogP (Octanol-Water Partition

Coefficient) >8 s
Boiling Point Data not available

Melting Point Data not available

Density Data not available

Synthesis and Experimental Protocols

A specific, validated synthesis protocol for 4-Ethyl-2,3-dimethyloctane is not readily available
in peer-reviewed literature. However, a plausible synthetic route can be proposed based on
standard organometallic chemistry, such as the reaction of a Grignard reagent with a suitable
alkyl halide or the use of a Gilman reagent (lithium dialkylcuprate) for C-C bond formation.

Proposed Experimental Protocol (General Approach):

A potential synthetic pathway could involve the coupling of an organometallic reagent with an
appropriate alkyl halide. For instance, the synthesis could be approached by forming a key C-C
bond at the C4 position of the octane backbone.

Example Conceptual Workflow:
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o Preparation of Grignard Reagent: Reaction of an appropriate secondary alkyl bromide (e.g.,
4-bromo-3-methylheptane) with magnesium turnings in anhydrous diethyl ether to form the
Grignard reagent.

o Coupling Reaction: Reaction of the prepared Grignard reagent with an ethylating agent, such
as ethyl tosylate, in the presence of a suitable catalyst.

e Workup and Purification: Quenching of the reaction with a proton source (e.g., aqueous
ammonium chloride), followed by extraction with an organic solvent. The organic layer would
then be washed, dried, and concentrated.

« Purification: Final purification of the crude product would be achieved via fractional distillation
under reduced pressure or by preparative gas chromatography to isolate 4-Ethyl-2,3-
dimethyloctane from any side products or unreacted starting materials.

The following diagram illustrates a generalized workflow for the synthesis and characterization
of a branched alkane like 4-Ethyl-2,3-dimethyloctane.
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A generalized workflow for the synthesis and characterization of 4-Ethyl-2,3-dimethyloctane.
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Biological Activity and Drug Development
Relevance

Currently, there is no available scientific literature detailing any specific biological activity of 4-
Ethyl-2,3-dimethyloctane. A search of prominent biological and medicinal chemistry
databases reveals no studies linking this compound to any signaling pathways, enzymatic
inhibition, or receptor binding. As a non-polar, saturated hydrocarbon, it is not expected to
possess specific pharmacological activity in the manner of complex drug molecules. Its primary
interaction with biological systems would likely be non-specific, related to its lipophilicity and
potential to intercalate into cell membranes, a property common to many simple alkanes.

Given the lack of known biological targets or therapeutic effects, 4-Ethyl-2,3-dimethyloctane
IS not a compound of interest in current drug development pipelines.

The following diagram illustrates the classification of 4-Ethyl-2,3-dimethyloctane within the
broader family of hydrocarbons.
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Classification of 4-Ethyl-2,3-dimethyloctane within the hydrocarbon family.

Toxicology and Safety

Specific toxicological data for 4-Ethyl-2,3-dimethyloctane are not available. However, based
on the safety data for similar branched alkanes and liquid hydrocarbons, the following hazards
can be anticipated:

» Flammability: As a liquid hydrocarbon, it is expected to be flammable. Vapors may form
explosive mixtures with air.

e [Irritation: May cause skin and eye irritation upon direct contact.
o Aspiration Hazard: If swallowed, it may be fatal if it enters the airways.

 Inhalation: High concentrations of vapor may cause respiratory irritation, dizziness, and
drowsiness.

Standard laboratory safety precautions should be employed when handling this compound,
including the use of personal protective equipment (gloves, safety glasses) and working in a
well-ventilated area or fume hood.

Conclusion

4-Ethyl-2,3-dimethyloctane is a structurally defined branched alkane with limited available
experimental data. While its fundamental chemical identity is established, there is a significant
gap in the scientific literature regarding its physicochemical properties, specific synthesis
methodologies, and, most notably, any biological activity. For the drug development community,
this compound currently holds no known relevance. Future research could focus on the
detailed characterization of this and other dodecane isomers to build a more complete
understanding of how subtle structural variations in branched alkanes influence their physical
and chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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